Cas no 361183-58-6 (N-(1,3-benzothiazol-2-yl)naphthalene-1-carboxamide)

N-(1,3-benzothiazol-2-yl)naphthalene-1-carboxamide structure
361183-58-6 structure
Product Name:N-(1,3-benzothiazol-2-yl)naphthalene-1-carboxamide
CAS No:361183-58-6
MF:C18H12N2OS
MW:304.365682601929
CID:3049234
PubChem ID:708647
Update Time:2025-04-21

N-(1,3-benzothiazol-2-yl)naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(1,3-benzothiazol-2-yl)naphthalene-1-carboxamide
    • 632-233-4
    • AKOS003052065
    • CHEMBL4462864
    • EU-0040979
    • Oprea1_244568
    • N-(13-BENZOTHIAZOL-2-YL)NAPHTHALENE-1-CARBOXAMIDE
    • 361183-58-6
    • N-(1,3-BENZOTHIAZOL-2-YL)-1-NAPHTHAMIDE
    • BDBM50516780
    • F0161-0238
    • N-(benzo[d]thiazol-2-yl)-1-naphthamide
    • SR-01000458174
    • SR-01000458174-1
    • SCHEMBL14808194
    • STK442935
    • Inchi: 1S/C18H12N2OS/c21-17(14-9-5-7-12-6-1-2-8-13(12)14)20-18-19-15-10-3-4-11-16(15)22-18/h1-11H,(H,19,20,21)
    • InChI Key: BYQDINPOEPAMNO-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=CC=CC1=2)NC(C1=CC=CC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 304.06703418Da
  • Monoisotopic Mass: 304.06703418Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 70.2Ų

N-(1,3-benzothiazol-2-yl)naphthalene-1-carboxamide Pricemore >>

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